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Compound of Interest

Compound Name: 1,3-PBIT dihydrobromide
Cat. No.: B1663030
Get Quote

An In-depth Examination of a Potent and Selective Inducible Nitric Oxide Synthase (iINOS)
Inhibitor

Abstract

1,3-PBIT dihydrobromide, also known as S,S'-(1,3-Phenylenebis(1,2-
ethanediyl))bisisothiourea dihydrobromide, is a potent and highly selective inhibitor of the
inducible nitric oxide synthase (iNOS) isoform. This document serves as a comprehensive
technical guide for researchers, scientists, and drug development professionals, providing
detailed information on its chemical properties, mechanism of action, and experimental
applications. The guide includes a summary of its inhibitory activity, a plausible experimental
protocol for assessing its function, and a visualization of its role in relevant signaling pathways.

Chemical and Physical Properties

1,3-PBIT dihydrobromide is a small molecule belonging to the isothiourea class of
compounds. Its key identifiers and physicochemical properties are summarized in the table
below.
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Property Value Source
2-[3-(2-
carbamimidoylsulfanylethyl)ph
IUPAC Name enyl]ethyl PubChem
carbamimidothioate;dihydrobro
mide
Molecular Formula C12H20Br2N4S2 PubChem
Molecular Weight 444.25 g/mol PubChem
CAS Number 200716-66-1 InvivoChem[1]
Appearance Crystalline Solid BOC Sciences
Hydrogen Bond Donor Count 6 InvivoChem[1]
Hydrogen Bond Acceptor ]
4 InvivoChem[1]
Count
Rotatable Bond Count 8 InvivoChem[1]

Mechanism of Action and Biological Activity

1,3-PBIT is a potent inhibitor of nitric oxide synthase (NOS), the enzyme responsible for the
synthesis of nitric oxide (NO). There are three main isoforms of NOS: neuronal NOS (nNOS),
endothelial NOS (eNOS), and inducible NOS (iNOS). 1,3-PBIT exhibits high selectivity for the
INOS isoform.[2][3]

Overproduction of NO by INOS is implicated in the pathophysiology of various inflammatory
diseases and septic shock. By selectively inhibiting iNOS, 1,3-PBIT can mitigate the
detrimental effects of excessive NO production without interfering with the essential
physiological functions of nNOS and eNOS, such as neurotransmission and blood pressure
regulation.[4]

Inhibitory Activity

The inhibitory potency of 1,3-PBIT against the different human NOS isoforms has been
determined in studies with purified enzymes. The key quantitative data are presented in the
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table below.

. Selectivity
iNOS nNOS eNOS .

Parameter (INOS vs. Source
(human) (human) (human)

eNOS)

Ki 47 nM 0.25 pM 9 uM ~190-fold APEXBIO[2]
150 pM (in

ICso - - - APEXBIO[2]
DLD-1 cells)

Note: The significantly higher ICso value in whole cells is presumed to be due to poor
membrane permeability.[2][5]

Signaling Pathway

1,3-PBIT exerts its biological effects by inhibiting the production of nitric oxide (NO) by iNOS.
This intervention has downstream consequences on various signaling pathways. The diagram
below illustrates the position of 1,3-PBIT in the iINOS signaling cascade.

iNOS Actiyity & Inhibition Downstream Effects

Click to download full resolution via product page

Caption: Signaling pathway of INOS inhibition by 1,3-PBIT.
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Experimental Protocols

While the original synthesis and detailed experimental protocols from the primary literature by
Garvey et al. (1994) are not readily available in the public domain, a standard protocol for
assessing the inhibitory activity of a compound like 1,3-PBIT on iINOS can be described. The
following is a plausible methodology based on the widely used Griess assay, which measures
nitrite, a stable and oxidized product of nitric oxide.

In Vitro iINOS Inhibition Assay (Griess Assay)

Objective: To determine the in vitro inhibitory effect of 1,3-PBIT dihydrobromide on purified
INOS enzyme activity.

Materials:

Purified recombinant human iNOS enzyme
e 1,3-PBIT dihydrobromide

e L-Arginine (substrate)

» NADPH (cofactor)

» Tetrahydrobiopterin (BH4) (cofactor)

e Calmodulin (cofactor)

e FAD and FMN (cofactors)

» Assay Buffer (e.g., HEPES buffer, pH 7.4)

o Griess Reagent (typically a solution of sulfanilamide and N-(1-naphthyl)ethylenediamine
dihydrochloride in phosphoric acid)

o Nitrite standard solution
» 96-well microplate

e Microplate reader
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Procedure:

o Preparation of Reagents:

o Prepare a stock solution of 1,3-PBIT dihydrobromide in an appropriate solvent (e.g.,
DMSO or water).

o Prepare serial dilutions of the 1,3-PBIT stock solution to obtain a range of test
concentrations.

o Prepare a reaction mixture containing the INOS enzyme, L-arginine, and all necessary
cofactors in the assay buffer.

e Assay Protocol:

[e]

To the wells of a 96-well plate, add a fixed volume of the iINOS reaction mixture.

[e]

Add the various concentrations of 1,3-PBIT dihydrobromide to the respective wells.
Include a vehicle control (solvent only) and a positive control (a known iNOS inhibitor).

[e]

Initiate the enzymatic reaction by adding NADPH.

o

Incubate the plate at 37°C for a specified period (e.g., 60 minutes).

 Nitrite Detection (Griess Reaction):

o Stop the reaction (e.g., by adding a reagent that denatures the enzyme).

o Add the Griess Reagent to each well.

o Incubate at room temperature for 10-15 minutes to allow for color development. The nitrite
produced by iINOS will react with the Griess reagent to form a colored azo compound.

e Data Analysis:

o Measure the absorbance of each well at ~540 nm using a microplate reader.

o Generate a standard curve using the nitrite standard solution.
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o Calculate the concentration of nitrite produced in each well from the standard curve.
o Determine the percentage of INOS inhibition for each concentration of 1,3-PBIT.

o Plot the percentage inhibition against the logarithm of the inhibitor concentration to
determine the ICso value.

The workflow for screening iINOS inhibitors like 1,3-PBIT is depicted in the diagram below.
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Caption: Experimental workflow for iINOS inhibitor screening.
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Synthesis

A detailed, step-by-step synthesis protocol for 1,3-PBIT dihydrobromide is not readily
available in the public domain. However, based on its structure as an isothiourea derivative, a
plausible general synthetic route would involve the reaction of the corresponding dithiol, 1,3-
bis(2-mercaptoethyl)benzene, with a cyanamide source in the presence of an acid to form the
bis-isothiourea, followed by treatment with hydrobromic acid to yield the dihydrobromide salt.
Further investigation into the primary literature is recommended for a definitive synthesis
protocol.

Conclusion

1,3-PBIT dihydrobromide is a valuable research tool for studying the role of INOS in various
physiological and pathological processes. Its high potency and selectivity for INOS make it a
preferred inhibitor in many experimental settings. This guide provides a foundational
understanding of its properties and applications, enabling researchers to effectively incorporate
this compound into their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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